molecular formula C9H10O3 B1662144 Ethyl vanillin CAS No. 121-32-4

Ethyl vanillin

Cat. No. B1662144
CAS RN: 121-32-4
M. Wt: 166.17 g/mol
InChI Key: CBOQJANXLMLOSS-UHFFFAOYSA-N
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Description

Ethyl vanillin is an organic compound with the formula (C2H5O)(HO)C6H3CHO . This colorless solid consists of a benzene ring with hydroxyl, ethoxy, and formyl groups on the 4, 3, and 1 positions, respectively . It is a homologue of vanillin, differing on the 3 position . It is widely used in foods, spices, cosmetics, and pharmaceuticals .


Synthesis Analysis

Ethyl vanillin is prepared from catechol, beginning with ethylation to give guaethol . This ether condenses with glyoxylic acid to give the corresponding mandelic acid derivative . By oxidation and decarboxylation, ethyl vanillin is produced .


Molecular Structure Analysis

The molecular formula of ethyl vanillin is C9H10O3 . It has an average mass of 166.174 Da and a monoisotopic mass of 166.062988 Da .


Chemical Reactions Analysis

The synthesis of ethyl vanillin involves a wide spectrum of methodologies, including enzymatic, microbial, and immobilized systems . Different substrates such as ferulic acid, eugenol, veratraldehyde, vanillic acid, glucovanillin, and C6–C3 phenylpropanoids are used in the synthesis .


Physical And Chemical Properties Analysis

Ethyl vanillin exhibits a high melting point range of 76 to 78 °C and a boiling point of 285 °C . It has excellent solubility in ethanol, propylene glycol, and other organic solvents, but it is sparingly soluble in water .

Scientific Research Applications

Mechanism of Action

Target of Action

Ethyl vanillin, a derivative of vanillin, is known to interact with various biological targets. It has been reported to exhibit antioxidant properties, acting as a potent scavenger of reactive oxygen species (ROS) . Ethyl vanillin also affects the expression levels of neuropeptide Y (NPY) and pro-opiomelanocortin (POMC) mRNA in the hypothalamus, which play a key role in appetite control .

Mode of Action

The mode of action of ethyl vanillin involves its interaction with its targets leading to various changes. For instance, it operates by self-dimerization contributing to high reaction stoichiometry in antioxidant assays . In neuroblastoma cells, pre-treatment with vanillin was able to decrease p-JNK, p-P38, and p-ERK levels, cyt-C release, caspases 3, 8, and 9 activation, as well as down- and up-regulate Bax/Bcl-2, respectively .

Biochemical Pathways

Ethyl vanillin affects several biochemical pathways. It has been reported to cause mitochondrial dysfunction and trigger oxidative stress, significantly reducing the growth of certain organisms . Moreover, it is probably metabolized to glucuroethyl vanillin and ethyl vanillic acid, of which some is conjugated with glucuronic and sulfuric acids .

Pharmacokinetics

Upon oral administration, ethyl vanillin exhibits rapid absorption, with peak plasma radioactivity attained within 2 hours post-dosing . Its elimination predominantly transpires via urinary excretion, with over 94% of the administered dose excreted within 24 hours and more than 99% excreted within 5 days . Ethyl vanillin’s pharmacokinetics involve metabolic conversion to ethyl vanillic acid, with glucuronide and sulfate conjugates being the predominant metabolites in both animals and humans .

Result of Action

The action of ethyl vanillin results in various molecular and cellular effects. Its antioxidant activity helps in scavenging ROS, thereby protecting cells from oxidative damage . It also exhibits neuroprotective effects on multiple neurological disorders and neuropathophysiological conditions .

Action Environment

The action of ethyl vanillin can be influenced by environmental factors. For instance, the utilization of synthesized vanillin, including ethyl vanillin, is subject to strict limitations in the food and pharmaceutical sectors under UK and EU regulations, being classified as an artificial substance . Therefore, the action, efficacy, and stability of ethyl vanillin can be affected by regulatory and environmental conditions.

Safety and Hazards

Ethyl vanillin is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .

Future Directions

A key finding for the food and beverage industry is the discovery of ethyl vanillin in a specially-bred strawberry . This could prove valuable for the flavor and food industries in the quest of offering consumers more natural flavors . Additionally, there is ongoing research into the biological synthesis of vanillin, which could potentially be applied to ethyl vanillin .

properties

IUPAC Name

3-ethoxy-4-hydroxybenzaldehyde
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InChI

InChI=1S/C9H10O3/c1-2-12-9-5-7(6-10)3-4-8(9)11/h3-6,11H,2H2,1H3
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InChI Key

CBOQJANXLMLOSS-UHFFFAOYSA-N
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Canonical SMILES

CCOC1=C(C=CC(=C1)C=O)O
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Molecular Formula

C9H10O3
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DSSTOX Substance ID

DTXSID5021968
Record name 3-Ethoxy-4-hydroxybenzaldehyde
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Molecular Weight

166.17 g/mol
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Physical Description

Ethyl vanillin appears as colorless crystals. More intense vanilla odor and taste than vanillin. (NTP, 1992), Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Colorless, white, or slightly yellow solid with an intense vanilla odor; [HSDB] White crystalline powder; [MSDSonline], Solid, colourless or slightly yellow crystal flakes with an intense vanilla odour
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Boiling Point

285 °C, 285.00 to 294.00 °C. @ 760.00 mm Hg
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Flash Point

145 °C (293 °F) - closed cup
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Solubility

Slightly soluble (NTP, 1992), In water, 2,822 mg/L at 25 °C, Slightly soluble in water (1 g in 100 mL at 50 °C), Soluble in ethanol, ether, benzene, chloroform, Freely soluble in ... solutions of alkali hydroxides; soluble in glycerol, propylene glycol, Solubility in 95% alcohol about 1 g/2 mL, 2.82 mg/mL at 25 °C, insoluble in water; soluble in organic solvents, oils, very soluble (1g in 2ml) (in ethanol)
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Vapor Pressure

0.0000104 [mmHg], 1.04X10-5 mm Hg at 25 °C
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Product Name

Ethyl vanillin

Color/Form

Fine, crystalline needles, White or slightly yellowish crystals, Colorless flakes

CAS RN

121-32-4
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Melting Point

171 to 172 °F (NTP, 1992), 76.7 °C, 76 - 78 °C
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Synthesis routes and methods

Procedure details

The foregoing formula may require a solubilizing agent, e.g., the methyl ester of dihydroabietic acid (commerical name:HERCOLYN D®), benzyl benzoate, isopropyl myristate and/or C12 -C14 isoparaffin hydrocarbons.
[Compound]
Name
methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
isoparaffin hydrocarbons
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Retrosynthesis Analysis

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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